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Compound of Interest

Compound Name: Monomethyl octanoate

Cat. No.: B032748 Get Quote

An in-depth analysis of "monomethyl octanoate" reveals a potential ambiguity in

nomenclature, leading to two distinct chemical entities: Methyl Octanoate and Monomethyl

Suberate. This technical guide aims to elucidate the properties of both compounds to ensure

clarity for researchers, scientists, and drug development professionals.

Nomenclature Clarification
The term "monomethyl octanoate" can be interpreted in two ways:

Methyl Octanoate: This is the methyl ester of octanoic acid and is the more common

interpretation. It is a fatty acid methyl ester.

Monomethyl Octanedioate (Monomethyl Suberate): This refers to the monomethyl ester of

octanedioic acid (suberic acid), a dicarboxylic acid.

Given the potential for confusion, it is crucial to verify the intended compound, for instance by

its CAS number.

Physicochemical Properties
The fundamental physicochemical properties of Methyl Octanoate and Monomethyl Suberate

are summarized below for direct comparison.
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Property Methyl Octanoate
Monomethyl Octanedioate
(Monomethyl Suberate)

Molecular Formula C₉H₁₈O₂[1][2][3][4][5] C₉H₁₆O₄

Molecular Weight 158.24 g/mol 188.22 g/mol

Synonyms

Methyl caprylate, Caprylic acid

methyl ester, Methyl n-

octanoate

Suberic acid monomethyl ester

CAS Number 111-11-5 3946-32-5

Chemical Structure and Data
The structural differences underpin the distinct chemical and physical properties of these

molecules.

Chemical Nomenclature Relationship

Methyl Octanoate Details Monomethyl Suberate Details

User Query:
'monomethyl octanoate'

Interpretation 1:
Methyl Octanoate

(Ester of Octanoic Acid)

Common Interpretation

Interpretation 2:
Monomethyl Octanedioate

(Monomethyl Suberate)
(Ester of Octanedioic Acid)

Literal Interpretation

Formula: C₉H₁₈O₂ MW: 158.24 g/mol Formula: C₉H₁₆O₄ MW: 188.22 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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